Cas no 703-91-3 (5-Bromo-2-(trifluoromethyl)aniline)

• Product Name: 5-Bromo-2-(trifluoromethyl)aniline
• CAS No: 703-91-3
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• MDL: MFCD00082853
• CID: 39660
• PubChem ID: 25067357
• Update Time: 2025-04-19

5-Bromo-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(trifluoromethyl)aniline
• C7H5BrF3N
• o-Toluidine,5-bromo-a,a,a-trifluoro- (7CI,8CI)
• 5-Bromo-2-trifluoromethylaniline
• 5-Bromo-a,a,a-trifluoro-o-toluidine
• A9286
• FT-0649779
• AKOS015834770
• CS-W019491
• SCHEMBL3714362
• J-516856
• 703-91-3
• 4-OXO-4-[(3,3,5-TRIMETHYLCYCLOHEXYL)AMINO]BUT-2-ENOICACID
• AM84089
• Benzenamine, 5-bromo-2-(trifluoromethyl)-
• EN300-1266325
• CL8448
• DTXSID20648640
• MFCD00082853
• 5-bromo-2-(trifluoromethyl) aniline
• 2-AMINO-4-BROMOBENZOTRIFLUORIDE
• GS-4295
• 5-bromo-2-(trifluoromethyl)benzenamine
• SY021069
• 5-Bromo-o-(trifluoromethyl)aniline;5-Bromo-2-trifluoromethylaniline
• 5-BROMO-O-(TRIFLUOROMETHYL)ANILINE
• DB-006992
• 813-499-2

• MDL： MFCD00082853
• Inchi： 1S/C7H5BrF3N/c8-4-1-2-5(6(12)3-4)7(9,10)11/h1-3H,12H2
• InChI Key： OLFKWTOKOOPCTQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C=1)N

Computed Properties

• Exact Mass: 238.95600
• Monoisotopic Mass: 238.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.63130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes